Cas no 782482-50-2 ((S)-2-(tert-Butylamino)-1-(2,4-difluorophenyl)ethanol)

• Product Name: (S)-2-(tert-Butylamino)-1-(2,4-difluorophenyl)ethanol
• CAS No: 782482-50-2
• MF: C₁₂H₁₇F₂NO
• MW: 229.266290426254
• CID: 1027982
• PubChem ID: 11264688
• Update Time: 2025-06-27

(S)-2-(tert-Butylamino)-1-(2,4-difluorophenyl)ethanol Chemical and Physical Properties

Names and Identifiers

• (S)-2-(tert-Butylamino)-1-(2,4-difluorophenyl)ethanol
• (1S)-2-(tert-butylamino)-1-(2,4-difluorophenyl)ethanol
• 782482-50-2
• DTXSID00460529
• (S)-2-(tert-butylamino)-1-(2,4-difluorophenyl)ethan-1-ol
• SCHEMBL13270913

• MDL： MFCD13152333
• Inchi： 1S/C12H17F2NO/c1-12(2,3)15-7-11(16)9-5-4-8(13)6-10(9)14/h4-6,11,15-16H,7H2,1-3H3/t11-/m1/s1
• InChI Key： HWKDKMWNIGHDAE-LLVKDONJSA-N
• SMILES： FC1C=C(C=CC=1[C@@H](CNC(C)(C)C)O)F

Computed Properties

• Exact Mass: 229.12800
• Monoisotopic Mass: 229.12782049g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 218
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 32.3Ų

Experimental Properties

• PSA: 32.26000
• LogP: 2.77720

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes

Additional information on (S)-2-(tert-Butylamino)-1-(2,4-difluorophenyl)ethanol

Introduction to (S)-2-(tert-Butylamino)-1-(2,4-difluorophenyl)ethanol (CAS No. 782482-50-2)

Compound with the chemical identifier CAS No. 782482-50-2 and the product name (S)-2-(tert-Butylamino)-1-(2,4-difluorophenyl)ethanol represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its unique structural and functional attributes, has garnered considerable attention in recent years due to its potential applications in medicinal chemistry and drug development.

The molecular structure of (S)-2-(tert-Butylamino)-1-(2,4-difluorophenyl)ethanol consists of a chiral center, which is a critical feature for its biological activity. The presence of a tert-butylamino group at the second carbon position and a 2,4-difluorophenyl group at the first carbon position contributes to its distinct pharmacological properties. These structural elements not only enhance the compound's solubility and stability but also play a pivotal role in modulating its interaction with biological targets.

In recent years, there has been a growing interest in the development of fluorinated aromatic compounds due to their enhanced metabolic stability and improved binding affinity to biological receptors. The incorporation of fluorine atoms in the 2,4-difluorophenyl moiety of this compound is particularly noteworthy, as it has been shown to increase the compound's bioavailability and prolong its half-life in vivo. This feature is particularly relevant in the context of drug design, where optimizing pharmacokinetic profiles is essential for achieving therapeutic efficacy.

The stereochemistry of (S)-2-(tert-Butylamino)-1-(2,4-difluorophenyl)ethanol, specifically the (S) configuration at the chiral center, has been meticulously studied to ensure optimal biological activity. Chiral drugs often exhibit different pharmacological responses depending on their stereochemical configuration, making the precise control of stereochemistry a critical aspect of drug development. The (S) configuration of this compound has been found to exhibit superior binding affinity to target enzymes and receptors compared to its enantiomer, thereby enhancing its therapeutic potential.

Recent research has also highlighted the role of fluorinated compounds in modulating enzyme activity and receptor binding. The presence of fluorine atoms in the 2,4-difluorophenyl group not only enhances the compound's binding affinity but also influences its metabolic pathways. This has led to significant advancements in understanding how fluorine substitution can be leveraged to improve drug efficacy and reduce side effects.

The synthesis of (S)-2-(tert-Butylamino)-1-(2,4-difluorophenyl)ethanol involves a multi-step process that requires precise control over reaction conditions and stereochemistry. Advanced synthetic methodologies have been employed to ensure high yield and purity, which are essential for pharmaceutical applications. The use of chiral auxiliaries and catalysts has been particularly effective in achieving enantioselective synthesis, thereby minimizing the formation of unwanted isomers.

The pharmacological profile of this compound has been extensively evaluated through both in vitro and in vivo studies. Initial studies have demonstrated its potential as an inhibitor of various enzymes involved in inflammatory pathways. The combination of its chiral center and fluorinated aromatic moiety appears to synergistically enhance its inhibitory activity, making it a promising candidate for treating inflammatory diseases.

In addition to its anti-inflammatory properties, preliminary data suggest that (S)-2-(tert-Butylamino)-1-(2,4-difluorophenyl)ethanol may also exhibit neuroprotective effects. The ability of fluorinated compounds to cross the blood-brain barrier has opened up new avenues for treating neurological disorders. Further research is ongoing to explore these potential applications and to optimize dosing regimens for maximum therapeutic benefit.

The development of novel pharmaceutical agents relies heavily on advancements in synthetic chemistry and biotechnology. The case of (S)-2-(tert-Butylamino)-1-(2,4-difluorophenyl)ethanol exemplifies how structural modifications can lead to significant improvements in drug efficacy and safety. By leveraging cutting-edge synthetic techniques and understanding the intricate relationship between molecular structure and biological activity, researchers are paving the way for next-generation therapeutics.

The future prospects for this compound are promising, with ongoing studies aimed at elucidating its mechanism of action and identifying new therapeutic applications. Collaborative efforts between academic researchers and industry scientists are essential for translating laboratory discoveries into clinical reality. As our understanding of fluorinated compounds continues to evolve, so too will our ability to design more effective and safer drugs.